BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectral Characteristics of C.l. Reactive Red
124: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive red 124

Cat. No.: B12382363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties of the
monoazo reactive dye, C.l. Reactive Red 124. The document details its chemical identity,
expected spectral characteristics based on its class, and the experimental protocols for their
determination. This information is crucial for researchers in fields ranging from textile chemistry
and environmental science to those utilizing reactive dyes as staining agents or in other
specialized applications.

Introduction to C.l. Reactive Red 124

C.l. Reactive Red 124, also known by its trade name Drimarene Brilliant Red K-BL, is a
synthetic dye belonging to the reactive class. These dyes are characterized by their ability to
form covalent bonds with the substrate, typically cellulosic fibers like cotton, leading to high
wash fastness. The molecule contains a chromophore responsible for its color and a reactive
group that chemically bonds with the hydroxyl groups of the fiber.

Table 1: Chemical and Physical Properties of C.I. Reactive Red 124
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Property Value

C.I. Name Reactive Red 124

CAS Number 72152-49-9

Molecular Formula C27H14CIF2NsNa4014S4
Molecular Weight 985.1 g/mol

Class Monoazo

Spectral Properties

The spectral properties of a dye, such as its maximum absorption wavelength (Amax) and
molar absorptivity (€), are fundamental to understanding its color, concentration, and interaction
with light. While specific, publicly available data for C.I. Reactive Red 124 is limited, its
properties can be inferred from its chemical class and data from similar reactive red dyes.

UV-Visible Absorption Spectrum

Reactive Red 124, as a red dye, is expected to exhibit its primary absorption peak in the
visible region of the electromagnetic spectrum, typically between 500 and 550 nm. This
absorption of green-blue light results in the perception of its characteristic red color. The exact
Amax can be influenced by factors such as solvent polarity, pH, and dye concentration.

Table 2: Expected and Comparative Spectral Data for Reactive Red Dyes

Expected/Reported Amax Molar Absorptivity (g)

Dye

(nm) (L-mol~*-cm™?)
C.l. Reactive Red 124 ~520 - 540 (Estimated) Not available
C.l. Reactive Red 120 511, 535 Not available
C.l. Reactive Red 195 550 Not available
C.l. Reactive Red 2 515 Not available
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Note: The Amax for C.l. Reactive Red 124 is an educated estimate based on the typical
absorption range for similar red reactive dyes. The molar absorptivity for these dyes is often
proprietary information.

Experimental Protocols

The determination of the spectral properties of reactive dyes is a standard procedure in
analytical chemistry and is crucial for quality control and research purposes.

Determination of Maximum Absorption Wavelength
(Amax) and Molar Absorptivity (g)

This protocol outlines the standard method for obtaining the UV-Visible absorption spectrum
and calculating the molar absorptivity of a reactive dye.

Workflow for Spectral Analysis of Reactive Dyes

1. Preparation of Stock Solution
- Accurately weigh a small amount of Reactive Red 124.
- Dissolve in a precise volume of deionized water or a suitable buffer.

Y

2. Serial Dilutions
- Prepare a series of dilutions with known concentrations from the stock solution.

Y

3. Spectrophotometric Measurement
- Record the UV-Visible absorption spectrum (typically 200-800 nm) for each dilution using a spectrophotometer.
- Use the solvent as a blank.

\ Y

4. Determination of Amax 5. Beer-Lambert Law Analysis
- Identify the wavelength of maximum absorbance from the spectra. - Plot absorbance at Amax versus concentration for the series of dilutions.

Y

6. Calculation of Molar Absorptivity (€)
- Determine the slope of the linear regression from the Beer-Lambert plot.

- The slope is equal to the molar absorptivity (€).
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Caption: Workflow for determining Amax and molar absorptivity.

Signaling Pathways and Other Applications

As a textile dye, Reactive Red 124 is not typically associated with biological signaling
pathways in the context of drug development. However, reactive dyes can be used in biological
research as stains for visualizing cellular components or as fluorescent probes, depending on
their photophysical properties. Any investigation into such applications would require a
thorough toxicological and cytological assessment.

The primary logical relationship involving Reactive Red 124 is its chemical reaction with a
substrate, as illustrated below.

Reaction of Reactive Red 124 with Cellulose

Reactive Red 124
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Caption: Covalent bond formation between Reactive Red 124 and cellulose.

Conclusion

C.l. Reactive Red 124 is a valuable dye in the textile industry due to its vibrant color and
excellent fastness properties. While specific spectral data in the public domain is scarce, its
properties align with those of other monoazo reactive red dyes, with an expected maximum
absorption in the 520-540 nm range. The experimental protocols outlined in this guide provide
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a clear framework for the precise determination of its spectral characteristics, which is essential
for its application in both industrial and research settings. Further research into its potential use
in non-textile applications would necessitate a detailed characterization of its photophysical and
toxicological properties.

» To cite this document: BenchChem. [Spectral Characteristics of C.l. Reactive Red 124: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382363#spectral-properties-of-reactive-red-124]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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